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Compound of Interest

Compound Name: Calcium pangamate

Cat. No.: B1171861

Despite a history of use in the former Soviet Union, particularly in sports medicine, detailed
Russian scientific literature containing specific quantitative data and comprehensive
experimental protocols on the effects of calcium pangamate (often referred to as Vitamin B15)
is not readily available in accessible digital formats. This guide synthesizes the available
information from abstracts, secondary sources, and encyclopedic entries, while highlighting the
significant gaps in primary source data.

Introduction to Calcium Pangamate

Calcium pangamate is the calcium salt of pangamic acid, a substance first isolated from
apricot kernels. In Russian and Soviet-era literature, it is often described as a vitamin-like
substance. Its primary proposed biochemical function is to act as a donor of labile methyl
groups, which are crucial for numerous metabolic processes.[1][2] These processes include the
synthesis of key compounds like creatine, choline, and adrenaline, as well as the detoxification
of various substances in the body.[1][2]

The purported physiological effects of calcium pangamate are linked to its role in cellular
metabolism. It is claimed to improve tissue oxygenation, enhance lipid metabolism, and
possess antioxidant properties.[2][3] These characteristics formed the basis for its investigation
and use in various medical and athletic contexts within the Soviet Union.

Key Areas of Investigation in Russian Research
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Based on available summaries and citations, Russian research on calcium pangamate
appears to have focused on several key areas:

o Enhancement of Athletic Performance: Soviet sports medicine extensively explored calcium
pangamate for its potential to improve endurance, reduce hypoxia (oxygen starvation)
during intense physical exertion, and accelerate recovery. It was reportedly used by athletes
to increase the content of creatine phosphate and glycogen in muscle tissue.[3][4]

o Cardiovascular and Metabolic Health: Research, particularly from sources like the Kazan
Medical Journal, suggests that calcium pangamate was investigated for the treatment of
conditions such as atherosclerosis and coronary heart disease.[2] Its proposed lipotropic
effects (preventing abnormal fat accumulation in the liver) and its ability to improve coronary
circulation were of primary interest.[2]

o Hepatoprotective and Detoxifying Effects: The role of calcium pangamate in protecting the
liver and aiding in detoxification from substances like alcohol and certain antibiotics was
another significant area of study.[2]

Challenges in Data and Protocol Extraction

A comprehensive search for primary Russian-language scientific articles with detailed
methodologies and quantitative results has proven challenging. While numerous secondary
sources and reviews mention these studies, the original papers, particularly those from the
Soviet era (1960s-1980s), are not available in digital scientific databases. Efforts to locate the
full text of articles by key researchers such as V.E. Anisimov and V.N. Saperov in publications
like the Kazan Medical Journal were unsuccessful in yielding the specific experimental details
required for this report.

As a result, it is not possible to present structured tables of quantitative data or detailed
experimental protocols as requested. The following sections, therefore, provide a conceptual
overview based on the available information.

Conceptual Experimental Workflow and Proposed
Mechanisms
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While specific protocols remain elusive, a general experimental workflow for studying the
effects of calcium pangamate can be conceptualized.

Caption: Conceptual workflow for a clinical trial on calcium pangamate.

The primary mechanism of action attributed to calcium pangamate in Russian literature is its
function as a methyl group donor, which facilitates critical biochemical reactions.
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Caption: Proposed mechanism of action for calcium pangamate as a methyl donor.
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Conclusion

The historical use of calcium pangamate in the Soviet Union suggests a body of scientific
investigation into its effects. However, the primary source literature, complete with the detailed
data and protocols necessary for a thorough technical evaluation, remains largely inaccessible.
The available information provides a qualitative overview of its proposed mechanisms and
applications, centering on its role in methylation and cellular metabolism to improve oxygen
utilization, support athletic performance, and protect against metabolic and toxic insults.
Without access to the original research, a quantitative assessment of its efficacy and a detailed
understanding of the experimental basis for its use remain speculative. Further research would
require locating and translating archived physical copies of these Soviet-era scientific journals
and dissertations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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